Cas no 1443344-83-9 (Methyl 2-(3,4-difluoro-5-methoxyphenyl)-2-oxoacetate)
1443344-83-9 structure
Product Name:Methyl 2-(3,4-difluoro-5-methoxyphenyl)-2-oxoacetate
CAS No:1443344-83-9
MF:C10H8F2O4
MW:230.164930343628
CID:5691457
PubChem ID:91655531
Update Time:2023-10-31
Methyl 2-(3,4-difluoro-5-methoxyphenyl)-2-oxoacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl2-(3,4-difluoro-5-methoxyphenyl)-2-oxoacetate
- 1443344-83-9
- Methyl 3,4-difluoro-5-methoxybenzoylformate
- Methyl 2-(3,4-difluoro-5-methoxyphenyl)-2-oxoacetate
- Methyl 3,4-difluoro-5-methoxy-α-oxobenzeneacetate
-
- MDL: MFCD11617626
- Inchi: 1S/C10H8F2O4/c1-15-7-4-5(3-6(11)8(7)12)9(13)10(14)16-2/h3-4H,1-2H3
- InChI Key: BXWFCROONSUJGL-UHFFFAOYSA-N
- SMILES: FC1C(=CC(C(C(=O)OC)=O)=CC=1OC)F
Computed Properties
- Exact Mass: 230.03906506g/mol
- Monoisotopic Mass: 230.03906506g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 52.6Ų
Methyl 2-(3,4-difluoro-5-methoxyphenyl)-2-oxoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD12142209-1g |
Methyl 2-(3,4-difluoro-5-methoxyphenyl)-2-oxoacetate |
1443344-83-9 | 97% | 1g |
$437 | 2024-07-23 | |
| Crysdot LLC | CD12142209-5g |
Methyl 2-(3,4-difluoro-5-methoxyphenyl)-2-oxoacetate |
1443344-83-9 | 97% | 5g |
$1177 | 2024-07-23 | |
| Crysdot LLC | CD12142209-10g |
Methyl 2-(3,4-difluoro-5-methoxyphenyl)-2-oxoacetate |
1443344-83-9 | 97% | 10g |
$2117 | 2024-07-23 | |
| Crysdot LLC | CD12142209-25g |
Methyl 2-(3,4-difluoro-5-methoxyphenyl)-2-oxoacetate |
1443344-83-9 | 97% | 25g |
$3959 | 2024-07-23 |
Methyl 2-(3,4-difluoro-5-methoxyphenyl)-2-oxoacetate Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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